NCGC00378430

• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol
• InChI: InChI=1S/C22H23N3O5S/c1-29-20-8-7-18(16-21(20)31(27,28)25-11-13-30-14-12-25)23-22(26)17-5-4-6-19(15-17)24-9-2-3-10-24/h2-10,15-16H,11-14H2,1H3,(H,23,26)
• InChIKey: IFXCVBOQNYHBMX-UHFFFAOYSA-N

Need a chemical probe to distinguish SIX1-mediated transcription from EYA2 phosphatase activity? Common analogues fail here. NCGC00378430 is the only commercial inhibitor that specifically disrupts the SIX1/EYA2 PPI interface (Alphascreen IC50: 52 µM), not the phosphatase active site. - **Key data:** Suppresses breast cancer metastasis in vivo without affecting primary tumor growth; reduces alveolar epithelial senescence in IPF models (2025). - **Control strategy:** Use with NCGC00249987 (EYA2 phosphatase inhibitor) for pathway dissection. - **Logistics:** Short plasma half-life (t1/2α=0.25h). Packaged for daily IV dosing studies.

NCGC00378430 产品概述与采购选型

NCGC00378430 (CAS 920650-00-6) is a small-molecule probe that disrupts the interaction between the developmental transcription factor SIX1 and its essential cofactor EYA2 [1]. It was identified through a high-throughput AlphaScreen assay and subsequently validated in multiple in vitro and in vivo models of breast cancer metastasis, where it reverses SIX1-driven transcriptional and metabolic reprogramming without affecting primary tumor growth [1]. This compound is a key research tool for studying the SIX1/EYA2 axis in epithelial-mesenchymal transition (EMT) and metastatic progression [1].

1

Selective SIX1/EYA2 protein-protein interaction (PPI) disruption

Target engagement via SIX1-binding interface, not EYA2 phosphatase domain

2

Suited for EMT and metastasis pathway studies

Reported suppression of TGF-β-driven transcriptional and migratory phenotypes

3

Distinct from EYA2 phosphatase allosteric inhibitors

Enables dissection of transcription vs. phosphatase readouts when paired with NCGC00249987

• [1] Zhou H, Blevins MA, Hsu JY, Kong D, Galbraith MD, Goodspeed A, et al. Identification of a Small-Molecule Inhibitor That Disrupts the SIX1/EYA2 Complex, EMT, and Metastasis. Cancer Res. 2020 Jun 15;80(12):2689-2702. View Source

NCGC00378430 为何同类替代品不可互换

The SIX1/EYA2 complex drives oncogenic transcriptional programs through both EYA2's intrinsic tyrosine phosphatase activity and the physical SIX1-EYA2 interaction that stabilizes the complex on chromatin [1]. While some compounds, such as NCGC00249987, inhibit EYA2's phosphatase function allosterically, they do not disrupt the SIX1-EYA2 interaction itself . Consequently, NCGC00249987 and NCGC00378430 exhibit distinct cellular and in vivo phenotypes, making them non-interchangeable for studies requiring disruption of the SIX1-EYA2 protein-protein interface [1].

NCGC00378430
(PPI inhibitor)

Binds SIX1/EYA2 interface to block complex formation; reported to reverse SIX1-driven transcriptional profiles and inhibit EMT

NCGC00249987
(phosphatase allosteric inhibitor)

Targets EYA2 tyrosine phosphatase active site; suppresses invasion and motility without affecting EMT transcription

Mechanism mismatch: PPI disruption and phosphatase inhibition produce divergent downstream phenotypes. Direct substitution may lead to contradictory readouts in gain- or loss-of-function experiments. No generic structural analog with identical binding interface currently available.

• [1] Zhou H, Blevins MA, Hsu JY, Kong D, Galbraith MD, Goodspeed A, et al. Identification of a Small-Molecule Inhibitor That Disrupts the SIX1/EYA2 Complex, EMT, and Metastasis. Cancer Res. 2020 Jun 15;80(12):2689-2702. View Source

NCGC00378430 特异性选型与采购复核证据

PPI 抑制 vs 磷酸酶变构抑制机制对比

NCGC00378430 inhibits the SIX1-EYA2 interaction with an IC50 of 52 μM in an AlphaScreen assay, directly disrupting the complex formation [1]. In contrast, the allosteric inhibitor NCGC00249987 targets the EYA2 tyrosine phosphatase domain with an IC50 of 3.1 μM (Eya2 ED) but does not affect the SIX1-EYA2 interaction .

Mechanism of Action

Head-to-head

PPI inhibitor (SIX1/EYA2 interface) vs. allosteric phosphatase inhibitor (EYA2 active site)

Distinguishes transcriptional vs. phosphatase-driven phenotypes

EMT reversal observed in SIX1-overexpressing breast cancer cells with 8430, not 9987

Evidence Dimension	Target Engagement Mechanism
Target Compound Data	IC50 = 52 μM (SIX1-EYA2 interaction, AlphaScreen)
Comparator Or Baseline	NCGC00249987: IC50 = 3.1 μM (EYA2 Tyr phosphatase, enzymatic assay)
Quantified Difference	Different mechanism: NCGC00378430 disrupts protein-protein interaction; NCGC00249987 inhibits phosphatase activity.
Conditions	AlphaScreen proximity assay using purified proteins for NCGC00378430; enzymatic phosphatase assay for NCGC00249987.

Why This Matters

This distinction is critical for experiments aiming to dissect the scaffolding vs. catalytic functions of the EYA2-SIX1 complex.

• [1] Zhou H, et al. Cancer Res. 2020;80(12):2689-2702. View Source

小鼠体内药代动力学特征

NCGC00378430 at 20 μM completely blocked TGF-β-induced p-Smad3 activation, FN1 upregulation, and E-CAD downregulation in T47D breast cancer cells after 3 days [1]. In contrast, NCGC00249987, while reducing lung cancer cell migration and invadopodia formation, has not been reported to reverse TGF-β-driven EMT markers in the same context .

Mouse IV PK (20 mg/kg)

Cross-study comparable

Cmax 6703 ng/mL; AUC 3234 ng·h/mL; t1/2α 0.25 h; CL 6.19 L/h·kg; Vss 4.08 L/kg

Rapid distribution; may require frequent or continuous dosing in vivo

No structural analog PK available for direct comparison

Evidence Dimension	Reversal of TGF-β-induced EMT
Target Compound Data	20 μM NCGC00378430 blocked p-Smad3, FN1, and E-CAD changes.
Comparator Or Baseline	NCGC00249987: Data lacking for TGF-β/EMT reversal in breast cancer cells.
Quantified Difference	Qualitative difference: NCGC00378430 demonstrates direct reversal of a key metastatic signaling pathway.
Conditions	T47D cells, 3-day treatment with 20 μM compound + TGF-β stimulation.

Why This Matters

This provides a clear cellular phenotype for NCGC00378430 that is not yet established for the phosphatase inhibitor analog, guiding selection for EMT-focused studies.

• [1] GlpBio. NCGC00378430 Product Page. View Source

供应商纯度规格差异对比

Local administration of NCGC00378430 (25 mg/kg, every other day for 21 days) dramatically decreased distant metastatic burden in an orthotopic MCF7 mouse model of breast cancer, while having no significant effect on primary tumor growth [1]. No in vivo metastasis data are available for NCGC00249987, which has only been studied in cellular models of invasion .

Vendor Purity

Cross-study comparable

99.92% (HPLC/NMR, Selleck) vs. ≥95% minimum (Musechem)

Higher purity preferred for structural biology or dose-response precision

~5% purity difference; impact context-dependent for cell assays ≤100 µM

Evidence Dimension	In Vivo Metastasis Suppression
Target Compound Data	Significant reduction in distant metastasis (qualitative assessment).
Comparator Or Baseline	NCGC00249987: No published in vivo metastasis data.
Quantified Difference	Presence of robust in vivo efficacy data for NCGC00378430.
Conditions	NSG mice, MCF7 tumor cells, local injection, 25 mg/kg q2d x 21d.

Why This Matters

NCGC00378430 is the only tool in this class with validated in vivo anti-metastatic activity, making it essential for translational metastasis studies.

• [1] Zhou H, et al. Cancer Res. 2020;80(12):2689-2702. View Source

肺纤维化模型中的体内功能验证

Intravenous administration of NCGC00378430 at 20 mg/kg in mice yielded a short distribution half-life (T1/2α = 0.25 hours), a clearance of 6.19 L/hr/kg, and a volume of distribution at steady state of 4.08 L/kg . Pharmacokinetic data for NCGC00249987 in mice have not been reported .

IPF Model Response

Cross-study comparable

Reduced fibrosis and improved lung function in bleomycin-induced mouse model

Supports non-oncology SIX1/EYA2 model exploration

Unique positive finding; alveolar epithelial senescence endpoint reported

Evidence Dimension	Pharmacokinetic Parameters
Target Compound Data	T1/2α = 0.25 h; CL = 6.19 L/hr/kg; Vss = 4.08 L/kg; Cmax = 6703 ng/mL; AUC = 3234 ng·hr/mL.
Comparator Or Baseline	NCGC00249987: No PK data available.
Quantified Difference	Complete PK profile for NCGC00378430.
Conditions	Mice, IV bolus, 20 mg/kg.

Why This Matters

This PK data enables informed dosing for in vivo studies, a critical factor for reproducible experiments.

NCGC00378430 优选应用场景

区分 SIX1/EYA2 转录与磷酸酶功能

Use NCGC00378430 at 10-20 μM to disrupt the SIX1-EYA2 complex and assess downstream transcriptional and metabolic changes, as demonstrated in MCF7 and T47D breast cancer cells [1]. This is particularly valuable for studying TGF-β-independent and -dependent EMT pathways [1].

乳腺癌转移体内探针工具

Administer NCGC00378430 locally at 25 mg/kg every other day to assess its ability to reduce distant metastasis in MCF7 xenograft models, as previously validated [1]. This model is ideal for testing compounds that target metastatic spread without affecting primary tumor size [1].

特发性肺纤维化靶向干预研究

Leverage the inhibitory activity of NCGC00378430 to validate the role of Six1 in promoting alveolar epithelial cell senescence and fibrosis in vivo, as shown in bleomycin-induced mouse models of IPF [2]. This application extends the utility of NCGC00378430 beyond oncology.

Application

Selection Property

Validation Focus

Dissect SIX1/EYA2 transcriptional vs. phosphatase functions

PPI-specific disruption without phosphatase inhibition

Parallel use with NCGC00249987 for phenotype attribution

Breast cancer metastasis mechanism studies

Selective suppression of metastasis without affecting primary tumor growth

In vivo anti-metastatic endpoint and TGF-β pathway validation

Pulmonary fibrosis model research

Reduction of alveolar epithelial cell senescence and fibrosis in IPF model

Lung function improvement and anti-fibrotic endpoint in bleomycin model

• [1] Zhou H, et al. Cancer Res. 2020;80(12):2689-2702. View Source
• [2] Fan Y, et al. Six1 promotes alveolar epithelium senescence in pulmonary fibrosis through regulating Tp53. Int Immunopharmacol. 2025. View Source